Cas no 38646-51-4 (Me ester-22-Hydroxydocosanoic acid)

Me ester-22-Hydroxydocosanoic acid is a long-chain fatty acid derivative characterized by the presence of a hydroxyl group at the 22nd carbon and a methyl ester functional group. This compound is of interest in organic synthesis and specialty chemical applications due to its unique structural features, which enable its use as an intermediate in the production of surfactants, lubricants, and wax esters. The hydroxyl group enhances its reactivity, facilitating further chemical modifications, while the ester group improves solubility in organic solvents. Its long hydrocarbon chain contributes to hydrophobic properties, making it suitable for formulations requiring lipid-like characteristics. The compound is typically synthesized under controlled conditions to ensure high purity and consistency.

Me ester-22-Hydroxydocosanoic acid structure

38646-51-4 structure

Product Name:Me ester-22-Hydroxydocosanoic acid

CAS No:38646-51-4

MF:C₂₃H₄₆O₃

MW:370.609548091888

CID:2070779

PubChem ID:13406065

Update Time:2025-06-23

Me ester-22-Hydroxydocosanoic acid Chemical and Physical Properties

Names and Identifiers

- Me ester-22-Hydroxydocosanoic acid
- Methyl .omega.-hydroxydocosanoate
- 38646-51-4
- METHYL 22-HYDROXYDOCOSANOATE
- PD077062
- 22-hydroxy-docosanoicacid,methylester
- SCHEMBL3502244
- Docosanoic acid, 22-hydroxy-, methyl ester
- HY-165930
- Inchi： 1S/C23H46O3/c1-26-23(25)21-19-17-15-13-11-9-7-5-3-2-4-6-8-10-12-14-16-18-20-22-24/h24H,2-22H2,1H3
- InChI Key： NVNDMNDHEBYPQC-UHFFFAOYSA-N
- SMILES： OCCCCCCCCCCCCCCCCCCCCCC(=O)OC

Computed Properties

Exact Mass: 370.34469533g/mol
Monoisotopic Mass: 370.34469533g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 26
Rotatable Bond Count: 22
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 9.1
Topological Polar Surface Area: 46.5Å²

Me ester-22-Hydroxydocosanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Larodan	24-2222-7-25mg	Methyl 22-Hydroxydocosanoate	38646-51-4	>98%	25mg	€420.00	2025-03-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci65184-25mg	22-hydroxy Docosanoic Acid methyl ester	38646-51-4	98%	25mg	￥4068.00	2023-09-08
1PlusChem	1P01EQKO-25mg	22-hydroxy-docosanoicacid,methylester	38646-51-4	≥98%	25mg	$401.00	2023-12-17
A2B Chem LLC	AX66440-25mg	22-hydroxy-docosanoicacid,methylester	38646-51-4	≥98%	25mg	$302.00	2024-04-20

Me ester-22-Hydroxydocosanoic acid Related Literature

1. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
2. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
3. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
4. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
5. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on Me ester-22-Hydroxydocosanoic acid

Introduction to Me ester-22-Hydroxydocosanoic acid (CAS No. 38646-51-4)

Me ester-22-Hydroxydocosanoic acid, with the chemical formula C₂₄H₄₈O₄, is a significant compound in the field of chemical and biomedical research. This compound, identified by its unique CAS No. 38646-51-4, has garnered considerable attention due to its potential applications in various scientific domains. The structure of Me ester-22-Hydroxydocosanoic acid features a long hydrocarbon chain with a hydroxyl group at the 22nd carbon position, making it a valuable intermediate in synthetic chemistry and biochemistry.

The synthesis and characterization of Me ester-22-Hydroxydocosanoic acid have been extensively studied in recent years. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. One notable approach involves the esterification of docosanoic acid, where the hydroxyl group is selectively esterified to enhance its stability and reactivity. These advancements in synthetic methodologies have not only improved the accessibility of Me ester-22-Hydroxydocosanoic acid but also opened new avenues for its application in drug development and material science.

In the realm of biomedical research, Me ester-22-Hydroxydocosanoic acid has shown promising potential as a bioactive molecule. Studies have indicated that this compound may play a role in modulating lipid metabolism and inflammation pathways. The presence of the hydroxyl group at the 22nd carbon position allows for diverse chemical modifications, enabling researchers to design derivatives with enhanced biological activity. For instance, researchers have synthesized analogs of Me ester-22-Hydroxydocosanoic acid that exhibit anti-inflammatory properties, making them candidates for therapeutic applications.

Recent research has also highlighted the role of Me ester-22-Hydroxydocosanoic acid in nanotechnology and material science. Its long hydrocarbon chain and functional groups make it an excellent candidate for designing novel materials with specific properties. For example, researchers have explored its use in creating biodegradable polymers and drug delivery systems. These materials leverage the unique chemical properties of Me ester-22-Hydroxydocosanoic acid to enhance their functionality and performance.

The industrial applications of Me ester-22-Hydroxydocosanoic acid are also worth mentioning. Its stability and reactivity make it a valuable intermediate in the production of various chemicals and pharmaceuticals. Companies specializing in fine chemicals have incorporated this compound into their product portfolios due to its versatility and cost-effectiveness. Additionally, its role in sustainable chemistry cannot be overstated, as it provides an eco-friendly alternative to traditional synthetic pathways.

The future prospects of Me ester-22-Hydroxydocosanoic acid are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of its chemical properties deepens, so does its potential in addressing complex challenges in medicine, materials science, and environmental chemistry. The continued exploration of this compound will undoubtedly lead to innovative solutions and advancements across multiple scientific disciplines.